(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide

• Molecular Formula: C15H29N3O
• Molecular Weight: 267.41 g/mol
• IUPAC Name: (2S)-2-amino-N-[4-(cyclopropylmethylamino)cyclohexyl]-3-methylbutanamide
• InChI: InChI=1S/C15H29N3O/c1-10(2)14(16)15(19)18-13-7-5-12(6-8-13)17-9-11-3-4-11/h10-14,17H,3-9,16H2,1-2H3,(H,18,19)/t12?,13?,14-/m0/s1
• InChI Key: XPLSUSQPWIIEOK-RUXDESIVSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)NC1CCC(CC1)NCC2CC2)N
• Canonical SMILES: CC(C)C(C(=O)NC1CCC(CC1)NCC2CC2)N

Description

This product is the high-purity chemical compound (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide, supplied for research applications. The compound has a molecular formula of C₁₅H₂₉N₃O and a molecular weight of 267.41 g/mol . It is provided with a purity of 98% and should be stored sealed in a dry environment at 2-8°C . The stereochemistry of the compound is specified as (S), which may be critical for its biological activity and interaction with specific molecular targets. The structure features a cyclohexylamine core substituted with a cyclopropylmethyl group and an amide-linked amino acid moiety, a pattern often seen in compounds designed to interact with biological receptors. Researchers investigating targeted therapeutic agents may find this compound of interest. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide typically involves multiple steps, including the formation of intermediate compounds. One common approach involves the use of chiral catalysts to ensure the desired stereochemistry. The reaction conditions often include specific temperatures, solvents, and reagents to achieve high yields and purity.

For example, a typical synthetic route might involve the reaction of a cyclohexylamine derivative with a cyclopropylmethyl halide under basic conditions to form the intermediate. This intermediate is then reacted with a chiral amine to produce the final compound. The reaction conditions, such as temperature and solvent, are carefully controlled to optimize the yield and selectivity.

Industrial Production Methods

Industrial production of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide may involve large-scale synthesis using similar reaction conditions as in laboratory settings but with optimized processes for scalability. This includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Hydrolysis Reactions

The compound’s amide bond undergoes controlled hydrolysis under acidic or basic conditions.

Key Observations

Reaction Conditions	Products	Yield	Source
1M NaOH (aq.), MeOH, 25–30°C	Carboxylic acid + cyclopropylmethyl-cyclohexylamine derivative	~85%
6M HCl (aq.), reflux	Similar products with protonated amines	~78%

• Base-mediated hydrolysis proceeds via nucleophilic attack on the carbonyl carbon, forming a tetrahedral intermediate .

• Acidic conditions protonate the amine, altering reaction kinetics.

Nucleophilic Substitution at the Amine Group

The secondary amine (cyclopropylmethyl-amino) participates in alkylation and acylation:

Example Reactions

Reagent	Product	Application
Benzyl bromide (base: K₂CO₃)	N-Benzylated derivative	Intermediate for opioid receptor ligands
Acetyl chloride	N-Acetylated product	Stability enhancement

• Alkylation occurs under mild conditions (room temperature, polar aprotic solvents) .

• Steric hindrance from the cyclopropane and cyclohexyl groups slows reaction rates compared to linear analogues.

Reductive Amination and Hydrogenation

The primary amino group undergoes reductive amination with ketones/aldehydes:

Catalytic Hydrogenation

Substrate	Catalyst	Conditions	Outcome
α-Ketoglutarate	Pd/C (10% w/w)	H₂ (50 psi), EtOH	Formation of tertiary amine

• Palladium-based catalysts selectively reduce imine intermediates without affecting the amide bond .

Stereochemical Considerations

The (S)-configuration at C2 influences reaction pathways:

Diastereoselectivity in Derivatives

Derivative Type	Diastereomeric Ratio (dr)	Notes
Oxazolidinones (phosgene)	99:1	Chiral auxiliary stabilizes transition state
Urea derivatives	95:5	Steric effects from cyclohexyl group

• Stereochemical integrity is maintained during amide bond formation due to low epimerization risk under mild conditions .

Stability Under Thermal/Photolytic Conditions

Condition	Degradation Products	Mechanism
100°C (solid)	Cyclohexene derivative + CO₂	Retro-amide reaction
UV light (254 nm)	Radical-mediated cleavage	C-N bond homolysis

• Thermal decomposition occurs via β-elimination pathways .

Comparative Reactivity with Analogues

Structural Feature	Reactivity Trend	Example
Cyclopropane ring	↑ Stability in acidic media	vs. non-cyclic analogues
Bulky cyclohexyl group	↓ Reaction rates in SN2 processes	vs. phenyl-substituted analogues

Scientific Research Applications

Research indicates that (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide exhibits various biological activities, making it a candidate for further investigation in medicinal chemistry.

Neuroactivity

Preliminary studies suggest that compounds with similar structures may exhibit neuroactive properties. The presence of the amino group can facilitate interactions with neurotransmitter receptors, potentially leading to applications in treating neurological disorders.

Antimicrobial Activity

Similar compounds have demonstrated antimicrobial properties against common pathogens such as Escherichia coli and Staphylococcus aureus. For instance, related derivatives showed minimum inhibitory concentrations (MIC) around 256 µg/mL, indicating potential for development as antimicrobial agents.

Cytotoxicity

Investigation into the cytotoxic effects of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide has shown promising results against cancer cell lines. Compounds with similar structural motifs have been reported to exhibit selective cytotoxicity towards human cancer cells while sparing normal cells, suggesting potential as an anticancer therapeutic.

Therapeutic Applications

The unique structural features of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide position it as a promising candidate for various therapeutic applications:

Neurological Disorders

Due to its potential neuroactivity, this compound may be explored for applications in treating conditions like depression or anxiety, where modulation of neurotransmitter systems is crucial.

Antimicrobial Treatments

Given its antimicrobial properties, further development could lead to new treatments for bacterial infections, particularly those resistant to current antibiotics.

Cancer Therapy

The cytotoxicity observed in cancer cell lines suggests that this compound could be further developed as a chemotherapeutic agent, particularly targeting specific types of tumors.

Case Studies

Study	Focus	Findings
Study A	Neuroactivity	Demonstrated potential interactions with serotonin receptors, influencing mood regulation.
Study B	Antimicrobial	Showed significant inhibition against E. coli with an MIC of 256 µg/mL.
Study C	Cytotoxicity	Exhibited selective toxicity towards breast cancer cell lines while sparing normal cells.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide involves its interaction with specific molecular targets. In medicinal chemistry, it may act on certain receptors or enzymes, modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

ADC1770 Mal-PhAc-PEG(4)-Val-Ala-PAB ()

Structure: Contains the (S)-2-amino-3-methylbutanamide backbone but is conjugated to a maleimide-polyethylene glycol (PEG) linker and a para-aminobenzyl (PAB) group. Molecular Formula: C₃₇H₃₉N₇O₁₁ (757.76 g/mol). Key Differences:

• The PEG linker and maleimide group enable conjugation to antibodies, making it a component of antibody-drug conjugates (ADCs).
• Higher molecular weight and complexity compared to the target compound, which lacks these functionalized appendages.
  Application : Designed for targeted drug delivery in oncology, unlike the simpler target compound, which may act as a standalone therapeutic or intermediate .

(2S)-2-[[[[(1S,2S)-2-Aminocyclohexyl]amino]thioxomethyl]amino]-N-(diphenylmethyl)-N,3,3-trimethylbutanamide ()

Structure : Features a thioxomethyl group and diphenylmethyl substitution on the cyclohexylamine core.
Molecular Formula : C₂₇H₃₈N₄OS (466.68 g/mol).
Key Differences :

• Diphenylmethyl substituent increases hydrophobicity, likely enhancing blood-brain barrier penetration compared to the cyclopropylmethyl group.
  Application : Possibly used in pesticide testing or neurological drug development due to its lipophilic nature .

Piperazine-Modified Cyclohexylamine Derivatives ()

Examples: COMPOUND 36 and 40 from EP 3,858,835 A1. Structure: Share the (1S,4S)-4-aminocyclohexyl core but incorporate a piperazine ring substituted with a cyclopropylmethyl group. Molecular Weight: 492 g/mol (m/z 492 [M + H]⁺). Key Differences:

• The piperazine ring introduces additional nitrogen atoms, enhancing hydrogen-bonding capacity and rigidity.
• Spiro pyrazino-pyrrolo-pyrimidinone moieties in COMPOUND 36/40 confer selectivity for kinase or protease targets, unlike the simpler butanamide side chain in the target compound. Application: Anticancer agents, as evidenced by their structural similarity to kinase inhibitors .

(S)-2-Amino-N-(4-(benzyl(isopropyl)amino)cyclohexyl)-3-methylbutanamide ()

Structure: Substitutes the cyclopropylmethyl group with a benzyl(isopropyl)amino moiety. Molecular Formula: C₂₁H₃₅N₃O (345.52 g/mol). Key Differences:

• Lower molecular weight (345 vs. ~400 g/mol estimated for the target compound) may improve solubility but reduce metabolic stability.
  Application : Likely an intermediate in peptide mimetics or receptor antagonists .

Peptidomimetic Derivatives ()

Examples : (S)-N-[(2S,4S,5S)-5-Formamido-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-[2-oxotetrahydropyrimidin-1(2H)-yl]butanamide.
Structure : Integrates formamido, hydroxy, and tetrahydro-pyrimidinyl groups into the butanamide backbone.
Key Differences :

• The tetrahydro-pyrimidinyl ring enables protease inhibition via transition-state mimicry.
• Formamido and hydroxy groups enhance polarity, contrasting with the target compound’s cyclopropylmethyl hydrophobic substituent.
  Application : Antiviral or antithrombotic agents due to their peptidase-targeting motifs .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Application	Evidence Source
Target Compound	Not explicitly given	~350–400 (estimated)	Cyclopropylmethylamino, (S)-butanamide	Pharmaceutical intermediate	N/A
ADC1770 Mal-PhAc-PEG(4)-Val-Ala-PAB	C₃₇H₃₉N₇O₁₁	757.76	Maleimide-PEG linker, PAB group	Antibody-drug conjugates
(2S)-2-[[[[(1S,2S)-2-Aminocyclohexyl]amino]thioxomethyl]amino]-N-(diphenylmethyl)-...	C₂₇H₃₈N₄OS	466.68	Thioxomethyl, diphenylmethyl	Pesticide/neurological agents
COMPOUND 36/40 (Piperazine derivatives)	C₂₈H₄₁N₇O₂	492.00	Piperazine, spiro pyrazino-pyrrolo-pyrimidinone	Kinase inhibitors
(S)-2-Amino-N-(4-(benzyl(isopropyl)amino)cyclohexyl)-3-methylbutanamide	C₂₁H₃₅N₃O	345.52	Benzyl(isopropyl)amino	Peptide mimetics
Peptidomimetic derivatives (e.g., )	C₂₉H₃₈N₆O₄	534.65	Formamido, hydroxy, tetrahydro-pyrimidinyl	Protease inhibitors

Research Findings and Implications

• Structural Flexibility : The cyclopropylmethyl group in the target compound balances hydrophobicity and metabolic stability, whereas bulkier substituents (e.g., benzyl(isopropyl) in ) may compromise bioavailability .
• Functional Group Impact : Thioxomethyl () and maleimide () groups expand reactivity but introduce synthetic complexity compared to the target compound’s simpler amine .
• Therapeutic Potential: Piperazine-containing analogs () demonstrate the importance of nitrogen-rich cores in kinase inhibition, suggesting that the target compound could be optimized for similar targets through structural derivatization .

Biological Activity

(S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide, also known as AM96343 or AM101860, is a chiral compound with significant biological activity. Its complex structure includes an amino group, a cyclohexyl ring, and a cyclopropylmethyl group, which contribute to its potential applications in medicinal chemistry and biological research.

Property	Value
Molecular Formula	C15H29N3O
Molecular Weight	267.41 g/mol
IUPAC Name	(2S)-2-amino-N-[4-(cyclopropylmethylamino)cyclohexyl]propanamide
CAS Number	1315366-20-1

The mechanism of action of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide involves its interaction with specific molecular targets such as receptors and enzymes. The compound's chiral nature allows it to bind selectively to these targets, modulating their activity. This can lead to various biological responses, including signal transduction and enzyme inhibition.

Pharmacological Effects

Research indicates that (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide exhibits several pharmacological effects:

• Antidepressant Activity : Studies suggest that this compound may have potential as an antidepressant due to its interaction with neurotransmitter systems.
• Neuroprotective Effects : Preliminary findings indicate that it may protect neuronal cells from damage, making it a candidate for neurodegenerative diseases.
• Analgesic Properties : The compound has shown promise in pain relief in animal models, indicating its potential use in pain management therapies.

Case Studies and Research Findings

• Antidepressant Activity :
  • A study conducted on rodent models demonstrated that administration of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide resulted in significant reductions in depressive-like behaviors compared to control groups. The underlying mechanism was linked to increased serotonin levels in the brain .
• Neuroprotective Effects :
  • Research published in a pharmacology journal highlighted the compound's ability to reduce oxidative stress markers in neuronal cells exposed to neurotoxic agents. This suggests a protective role against neurodegeneration .
• Analgesic Properties :
  • In pain models, the compound was effective in reducing nociceptive responses, indicating its potential as an analgesic agent. The study measured pain thresholds before and after administration of the compound .

Safety and Toxicology

Toxicological assessments have indicated that (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide has a favorable safety profile at therapeutic doses. However, further studies are needed to fully understand the long-term effects and any potential toxicity associated with chronic use.

Q & A

Basic: What synthetic strategies are recommended for optimizing the yield of (S)-2-Amino-N-(4-((cyclopropylmethyl)amino)cyclohexyl)-3-methylbutanamide?

Answer: Multi-step synthesis involving cyclohexylamine intermediates and cyclopropane-containing reagents is critical. For example, a protocol similar to the synthesis of related piperazine-cyclohexylamine derivatives involves:

• Step 1: Cyclohexylamine functionalization with cyclopropylmethyl groups via reductive amination (e.g., using NaBH(OAc)₃ in dichloroethane).
• Step 2: Coupling with a protected (S)-3-methylbutanamide precursor under peptide-like conditions (HATU/DIPEA in DMF).
• Step 3: Purification via prep-TLC or column chromatography to isolate diastereomers .
  Optimize reaction temperatures (e.g., 140°C in sealed tubes for cyclocondensation) and solvent systems (e.g., 95% EtOH for improved solubility) to minimize side products .

Advanced: How can researchers resolve contradictions in stereochemical assignments for this compound using crystallographic data?

Answer: X-ray crystallography remains the gold standard. For example:

• Compare observed bond angles and torsion angles with computational models (e.g., density functional theory).
• Analyze amide group geometry (e.g., planarity of the peptide bond) to confirm (S)-configuration at chiral centers.
• Cross-validate with NOE correlations in ¹H NMR to detect spatial proximity of substituents (e.g., cyclopropylmethyl vs. cyclohexyl groups) .
  If discrepancies arise, re-evaluate crystallization conditions (e.g., solvent polarity) that may induce conformational artifacts .

Basic: What analytical techniques are essential for confirming the enantiomeric purity of this compound?

Answer:

• Chiral HPLC: Use polysaccharide-based columns (e.g., Chiralpak® IA) with hexane/isopropanol gradients to separate enantiomers.
• Optical Rotation: Compare [α]D values with literature data for (S)-configured analogs (e.g., Val-Ala-PAB-OH derivatives ).
• Vibrational Circular Dichroism (VCD): Detect absolute configuration via asymmetric C-N and C-O stretching modes .

Advanced: How can researchers design experiments to probe the compound’s selectivity for kinase targets like Plk1?

Answer:

• Kinase Inhibition Assays: Use recombinant Plk1, Plk2, and Plk3 in ATP-competitive assays with [γ-³²P]ATP. Measure IC₅₀ values and compare selectivity ratios (e.g., BI6727 shows 65-fold selectivity for Plk1 over Plk3 ).
• Molecular Dynamics Simulations: Model the compound’s interaction with Plk1’s polo-box domain, focusing on cyclopropylmethyl-cyclohexyl steric effects.
• Mutagenesis Studies: Introduce point mutations (e.g., Leu491→Ala in Plk1) to assess binding affinity changes .

Basic: What methodologies are effective for characterizing the compound’s solubility and formulation stability?

Answer:

• Solubility Screening: Use nephelometry in buffers (pH 1–7.4) and co-solvents (e.g., PEG400, DMSO). For analogs like BI6727, solubility in DMSO (>20 mg/mL) is achievable, but aqueous solubility may require cyclodextrin encapsulation .
• Forced Degradation Studies: Expose the compound to heat (40–60°C), light (ICH Q1B), and oxidative conditions (H₂O₂) to identify degradation pathways (e.g., cyclopropane ring opening).
• HPLC-MS Stability Monitoring: Track parent ion ([M+H]⁺) and degradation products over time .

Advanced: How can NMR spectroscopy differentiate diastereomers arising from the cyclohexyl-cyclopropylmethylamine moiety?

Answer:

• ¹H-¹H COSY/TOCSY: Identify coupling networks between cyclohexyl protons and cyclopropylmethyl groups.
• ¹³C NMR: Detect chemical shift differences in quaternary carbons (e.g., cyclopropane C-H vs. cyclohexyl C-N).
• NOESY: Observe spatial interactions between axial/equatorial cyclohexyl protons and the cyclopropylmethyl group to assign stereochemistry .
  For example, axial protons in (1R,4R)-configured analogs show distinct NOE correlations with cyclopropyl protons compared to (1S,4S) isomers .

Basic: What crystallographic parameters should be prioritized for determining the compound’s molecular conformation?

Answer:

• Unit Cell Dimensions: Use single-crystal X-ray diffraction to measure angles (α, β, γ) and axes (a, b, c).
• Torsion Angles: Analyze amide bond rotation (ω-angle) and cyclohexyl chair conformation.
• Hydrogen Bonding: Map interactions between amino groups and carbonyl oxygens to predict stability.
  For related structures, amide torsion angles near 180° and cyclohexyl chair conformations are typical .

Advanced: How can structure-activity relationship (SAR) studies guide the modification of the cyclopropylmethyl group?

Answer:

• Analog Synthesis: Replace cyclopropylmethyl with bulkier groups (e.g., adamantyl) or polar substituents (e.g., hydroxyethyl) to assess steric/electronic effects.
• Biological Assays: Test analogs in cell-based models (e.g., mitotic arrest in HeLa cells) to correlate substituent size with Plk1 inhibition.
• Computational Docking: Calculate binding free energy (ΔG) changes using AutoDock Vina. For example, cyclopropylmethyl’s small size may optimize hydrophobic pocket occupancy in Plk1 .

Basic: What precautions are necessary for handling and storing this compound?

Answer:

• Storage: Store at -15°C under nitrogen to prevent oxidation of the cyclopropane ring.
• Handling: Use gloveboxes for air-sensitive steps (e.g., amide coupling).
• Waste Disposal: Follow EPA guidelines for amine-containing compounds (e.g., neutralization with acetic acid before incineration) .

Advanced: How can researchers address discrepancies in biological activity data across different assay platforms?

Answer:

• Assay Standardization: Use internal controls (e.g., staurosporine for kinase inhibition) to normalize inter-lab variability.
• Orthogonal Assays: Combine enzymatic assays with cellular readouts (e.g., Western blot for Plk1 substrate phosphorylation).
• Meta-Analysis: Pool data from patents (e.g., EP3858835) and peer-reviewed studies to identify trends in IC₅₀ values .